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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for defining advanced

radiation sources in TRIPOLI-4® simulations. TRIPOLI-4®, a Monte Carlo radiation transport

code, offers a powerful and flexible framework for specifying complex source terms, which is

crucial for accurate simulations in fields ranging from nuclear reactor physics to medical

applications and drug development.

Fundamental Principles of Source Definition in
TRIPOLI-4®
TRIPOLI-4® employs a factorized representation for the source term, allowing for the

independent definition of its spatial, energetic, angular, and temporal components. The total

source is a summation of elementary sources, with each elementary source, S, being

described by the following equation:

S(r, E, Ω, t) = C × F(r) × G(E) × H(Ω) × T(t)[1]

Where:

C is a normalization constant (intensity).

F(r) represents the spatial distribution of the source.
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G(E) defines the energy spectrum of the emitted particles.

H(Ω) describes the angular distribution of the emitted particles.

T(t) specifies the time-dependent emission profile.

This modular approach allows for the combination of various predefined and user-supplied

distributions to construct a highly specific and complex source. The primary keyword for

defining the source in a TRIPOLI-4® input file is SOURCES_LIST.[2]

Data Presentation: Source Definition Parameters
The following tables summarize the key options available for defining the spatial and energetic

components of a source in TRIPOLI-4®.

Table 1: Spatial Distribution Options - F(r)
Distribution Type Coordinate System Description Key Parameters

Punctual
Cartesian, Cylindrical,

Spherical

Source located at a

single point in space.

Coordinates (x, y, z)

or equivalent.

Analytical
Cartesian, Cylindrical,

Spherical

Geometrically defined

shapes such as

spheres, cylinders,

boxes, etc. The code

computes the

distribution within

these volumes.

Shape parameters

(e.g., radius, height,

corner coordinates).

Tabulated
Cartesian, Cylindrical,

Spherical

User-defined spatial

grid with

corresponding source

intensities.

Grid boundaries and a

matrix of intensity

values.

Table 2: Energy Distribution Options - G(E)
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Distribution Type Description Key Parameters

Monoenergetic (Rays)
Particles are emitted at a

single, discrete energy.
Energy value (in MeV).

Energy Bands

Particles are emitted with

energies uniformly distributed

within a specified range.

Minimum and maximum

energy values.

Watt Spectrum

A continuous spectrum

describing the energy of

neutrons from fission.

Fissionable isotope and

incident neutron energy.

Typically defined by

coefficients a and b.

Maxwell Spectrum
A continuous spectrum often

used for fission neutrons.

Nuclear temperature

parameter.

Analytical Law

A user-defined mathematical

function describing the energy

spectrum.

The analytical expression and

its parameters.

Tabulated Law

A user-defined histogram or

continuous distribution of

energy vs. intensity.

A series of energy points and

corresponding intensity values.

Experimental Protocols: Defining Advanced
Sources
The following protocols outline the methodological steps for defining complex sources in a

TRIPOLI-4® simulation. While the precise input syntax is not publicly available in detail, these

protocols describe the necessary information and logical structure required.

Protocol 1: Defining a Spatially Distributed, Tabulated
Energy Spectrum Source
This protocol describes how to define a source with a non-uniform spatial distribution and a

custom, tabulated energy spectrum, such as that from a medical linear accelerator or a spent

fuel cask.
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Methodology:

Define the Spatial Distribution (F(r)):

Choose the coordinate system (Cartesian, Cylindrical, or Spherical) that best represents

the source geometry.

Define the spatial grid by specifying the boundaries for each axis.

Create a matrix of relative source intensities for each cell in the grid. This matrix will

represent the spatial variation of the source.

Define the Energy Spectrum (G(E)):

Prepare a table of energy values and their corresponding relative intensities. This can be

in the form of a histogram (energy bins) or a continuous distribution (pointwise data).

Ensure the energy values are within the simulation's energy limits.

Define the Angular Distribution (H(Ω)):

Specify the angular distribution. Common options include isotropic emission, or a directed

beam. For a directed beam, the direction vector and potentially an angular divergence

need to be defined.

Define the Time Dependence (T(t)):

For a steady-state simulation, this component can often be omitted. For time-dependent

simulations, define the emission profile as a function of time, which can be constant or

vary.

Construct the SOURCES_LIST Input Block:

Within the TRIPOLI-4® input file, create a SOURCES_LIST block.

Inside this block, specify the parameters for each component of the source (spatial,

energy, angular, and temporal) using the appropriate keywords and data formats.
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Assign a total intensity to the source.

Protocol 2: Defining a Source from an External Particle
File
TRIPOLI-4® can use a file of pre-generated particles as a source. This is useful for multi-step

simulations where the output of one simulation serves as the input for the next.

Methodology:

Generate the Source Particle File:

Perform an initial simulation or use an external program to generate a file containing the

properties of each source particle.

The file format must be compatible with TRIPOLI-4® and typically includes the particle's

energy, position (x, y, z), direction cosines (u, v, w), and statistical weight.

Specify the Source File in the Input:

In the TRIPOLI-4® input file, within the SOURCES_LIST block, use the appropriate

keyword to specify that the source is from an external file.

Provide the path to the particle file.

Simulation Execution:

TRIPOLI-4® will read the particle properties from the specified file at the beginning of the

simulation and use them as the source for the transport calculation.

Visualizations
The following diagrams illustrate the logical workflows and relationships in defining advanced

sources in TRIPOLI-4®.
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Caption: Workflow for defining a factorized source in TRIPOLI-4.
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Energy Definition

TRIPOLI-4 Input
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Caption: Protocol for a spatially distributed, tabulated energy source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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